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Compound of Interest

Compound Name: 2-Fluoro-1,4-dimethylbenzene

Cat. No.: B1337617

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-1,4-dimethylbenzene, also known as 2,5-dimethylfluorobenzene, is an aromatic
organic compound with the chemical formula CsHoF. It serves as a valuable building block and
intermediate in organic synthesis, particularly in the development of pharmaceuticals and
agrochemicals. The strategic placement of a fluorine atom on the p-xylene scaffold significantly
influences the molecule's electronic properties and reactivity, making it a key component for
creating more complex and targeted molecules. A thorough understanding of its physical
properties is essential for its effective handling, application in synthetic protocols, and for the
design and optimization of chemical processes.

This guide provides a comprehensive overview of the core physical properties of 2-Fluoro-1,4-
dimethylbenzene, detailed experimental protocols for their determination, and logical
workflows relevant to its synthesis and characterization.

Core Physical Properties

The fundamental physical characteristics of 2-Fluoro-1,4-dimethylbenzene are summarized in
the table below. These properties are critical for laboratory handling, reaction setup, and
purification processes.
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Property Value

Molecular Formula CsHoF

Molecular Weight 124.16 g/mol

CAS Number 696-01-5

Appearance Liquid

Melting Point -48 °C (-54 °F)[1]

Boiling Point 138 - 139 °C (280 - 282 °F)[1]

Density 0.868 g/cms3 at 25 °C (77 °F)[1]

Solubility Not miscible or difficult to mix in water.[2]
Partition Coefficient (log P) 3.2 (at 20 °C, pH 7)[1]

Note: Refractive index data for the specific isomer 2-Fluoro-1,4-dimethylbenzene is not
readily available. However, the related isomer 2-Fluoro-1,3-dimethylbenzene has a reported
refractive index of 1.479.[3]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections detail standard laboratory protocols for measuring the key properties of liquid
organic compounds like 2-Fluoro-1,4-dimethylbenzene.

Determination of Boiling Point (Distillation Method)

The boiling point is a key indicator of a liquid's purity and is determined as the temperature at
which its vapor pressure equals the surrounding atmospheric pressure.

Apparatus:
o Distilling flask

e Condenser
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Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume (e.g., 5-10 mL) of 2-Fluoro-1,4-dimethylbenzene into the distilling
flask, along with a few boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus. The thermometer bulb should be positioned just below
the side arm of the distilling flask to accurately measure the temperature of the vapor that is
distilling.

e Begin to gently heat the flask.
o Observe the temperature as the liquid begins to boil and the vapor rises into the condenser.

o Record the temperature at which the vapor temperature stabilizes while the liquid is actively
distilling and condensing into the receiving flask. This stable temperature is the boiling point.

[4]15]

Record the ambient barometric pressure, as boiling point is pressure-dependent.

Determination of Density (Digital Density Meter)

This method, outlined in ASTM D4052, utilizes an oscillating U-tube to provide a precise
density measurement.[6][7][8]

Apparatus:
 Digital Density Meter with an oscillating U-tube
e Syringe or automated sampler

e Thermostatic control for the measuring cell
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Procedure:

o Calibrate the instrument using two standards of known density, typically dry air and deionized
water.

o Set the measurement temperature to the desired value (e.g., 25 °C) and allow the instrument
to equilibrate.

« Inject the 2-Fluoro-1,4-dimethylbenzene sample into the U-tube, ensuring it is free of air
bubbles.[3][9] Opaque samples require special attention to confirm the absence of bubbles.

[7]
e The instrument measures the oscillation period of the U-tube filled with the sample.

e The instrument's software calculates the density of the sample based on the oscillation
period and the calibration data.

Record the density value, typically in g/cm3 or g/mL.

Determination of Melting Point (Capillary Method)

For substances that are solid at or near room temperature, the melting point is a crucial
characteristic. For 2-Fluoro-1,4-dimethylbenzene, this would be a low-temperature
determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[5]

Capillary tubes (sealed at one end)

Thermometer

Cooling bath (e.g., dry ice/acetone)

Procedure:
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 Introduce a small, finely powdered sample of the solidified compound into a capillary tube to
a height of 2-3 mm.

» Place the capillary tube into the heating/cooling block of the melting point apparatus.
e Cool the apparatus to a temperature well below the expected melting point of -48 °C.

o Slowly increase the temperature at a rate of approximately 1-2 °C per minute as the
expected melting point is approached.

e Record the temperature at which the first drop of liquid appears (initial melting point) and the
temperature at which the entire sample becomes a clear liquid (final melting point). This
range is the melting point range. For pure compounds, this range is typically narrow.[10][11]

Measurement of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a sensitive measure of purity.

Apparatus:

Abbe Refractometer

Constant temperature water bath

Light source (typically a sodium D-line source, A = 589 nm)

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)
Procedure:

e Turn on the refractometer and the light source. Circulate water from the constant
temperature bath through the prisms to maintain a stable temperature (e.g., 20 °C).

» Clean the surfaces of the measuring and illuminating prisms with a suitable solvent and a
soft lens tissue.
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e Apply a few drops of 2-Fluoro-1,4-dimethylbenzene onto the surface of the lower prism.[12]
[13]

e Close the prisms together. The liquid will spread to form a thin film.

e Look through the eyepiece and adjust the control knob until the field of view is divided into a
light and a dark region.

 If a colored band is visible at the border, adjust the chromatic dispersion compensator to
obtain a sharp, achromatic borderline.

o Rotate the adjustment knob to center the borderline precisely on the crosshairs of the
eyepiece.

e Press the "read" button or look at the scale to obtain the refractive index reading. The
measurement is typically recorded to four decimal places.[14]

Determination of Water Solubility (Flask Method - OECD
105)

This method is used to determine the saturation concentration of a substance in water at a
given temperature.[15][16]

Apparatus:

o Flasks with stoppers

Shaking incubator or magnetic stirrer with temperature control

Centrifuge or filtration system

Analytical instrument for quantification (e.g., HPLC, GC-MS)

Volumetric glassware

Procedure:
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e Add an excess amount of 2-Fluoro-1,4-dimethylbenzene to a flask containing a known
volume of purified water. The excess solid ensures that saturation is achieved.

» Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 20 °C).

o Agitate the mixture for a sufficient period to allow the system to reach equilibrium (typically
24-48 hours). A preliminary test can help determine the necessary equilibration time.[16]

» After equilibration, cease agitation and allow the mixture to stand at the same temperature to
let undissolved material settle.

o Carefully separate the aqueous phase from the undissolved substance by centrifugation or
filtration, ensuring the temperature remains constant.

o Take a known volume of the clear aqueous supernatant.

e Quantify the concentration of 2-Fluoro-1,4-dimethylbenzene in the aqueous sample using a
suitable and validated analytical method. The result is reported as the water solubility at the
specified temperature.

Visualization of Key Processes
Synthesis Pathway

A common method for the synthesis of aryl fluorides is the Balz-Schiemann reaction. This
pathway involves the diazotization of an aromatic amine followed by thermal decomposition of
the resulting diazonium tetrafluoroborate salt.
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Logical Workflow: Balz-Schiemann Reaction for Aryl Fluoride Synthesis

Starting Materials

Aromatic Amine Sodium Nitrite Fluoroboric Acid
(e.g., 2,5-Dimethylaniline) (NaNO2) (HBFa4)

Acidic conditions

Step 1: Diazotization
(Formation of Diazonium Salt)

Step 2: Salt Formation
(Precipitation of Diazonium
Tetrafluoroborate)

Step 3: Thermal Decomposition
(Heating)

|
|
| ~
|

Products & Byproducts >«

N

Aryl Fluoride

(2-Fluoro-1,4-dimethylbenzene) MRS S ()

Boron Trifluoride (BF3)
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Experimental Workflow: Water Solubility Determination (Flask Method)

Start: Obtain pure sample
and purified water

1. Preparation
Add excess sample to a known
volume of water in a sealed flask

:

2. Equilibration
Agitate at constant temperature
(e.g., 20°C) for 24-48 hours

:

3. Phase Separation
Cease agitation and allow
undissolved solid to settle

4. Sample Extraction
Centrifuge or filter the mixture
to obtain a clear aqueous phase

5. Analysis
Quantify concentration in the
aqueous phase using GC or HPLC

Result: Water Solubility
(e.g., in mg/L or mol/L)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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